Cas no 1033265-51-8 (Tert-Butyl 5-bromo-1H-indole-3-carboxylate)

Tert-Butyl 5-bromo-1H-indole-3-carboxylate structure
1033265-51-8 structure
Product Name:Tert-Butyl 5-bromo-1H-indole-3-carboxylate
CAS No:1033265-51-8
MF:C13H14BrNO2
MW:296.159762859344
MDL:MFCD19441179
CID:1040380
PubChem ID:24862149
Update Time:2025-04-20

Tert-Butyl 5-bromo-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 5-bromo-1H-indole-3-carboxylate
    • AK-84828
    • ANW-66119
    • CTK8C1258
    • KB-260777
    • QC-7866
    • SureCN6986880
    • tert-butyl 5-broMoindole-3-carboxylate
    • 5-Bromo-1H-indole-3-carboxylic acid tert-butyl ester
    • 1H-Indole-3-carboxylic acid, 5-broMo-, 1,1-diMethylethyl ester
    • FXCLXRQHVKTSSR-UHFFFAOYSA-N
    • 0801AA
    • AX8236510
    • 2-methyl-2-propanyl 5-bromo-1H-indole-3-carboxylate
    • SCHEMBL6986880
    • AMY2920
    • 1033265-51-8
    • DTXSID30647745
    • tert-Butyl5-bromo-1H-indole-3-carboxylate
    • DS-17565
    • DB-110493
    • AKOS016004701
    • C71141
    • Tert-Butyl 5-bromo-1H-indole-3-carboxylate
    • MDL: MFCD19441179
    • Inchi: 1S/C13H14BrNO2/c1-13(2,3)17-12(16)10-7-15-11-5-4-8(14)6-9(10)11/h4-7,15H,1-3H3
    • InChI Key: FXCLXRQHVKTSSR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(=CN2)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 295.02079g/mol
  • Monoisotopic Mass: 295.02079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 42.1

Experimental Properties

  • Density: 1.441
  • Melting Point: 148 ºC

Tert-Butyl 5-bromo-1H-indole-3-carboxylate Security Information

Tert-Butyl 5-bromo-1H-indole-3-carboxylate Pricemore >>

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